Cas no 197852-01-0 (N-Methyl-3-oxo-3-phenylpropanamide)

• Product Name: N-Methyl-3-oxo-3-phenylpropanamide
• CAS No: 197852-01-0
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD24549341
• CID: 2083905
• Update Time: 2025-05-24

N-Methyl-3-oxo-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-3-oxo-3-phenylpropanamide
• N-Methyl-b-oxo-benzenepropanamide
• alpha-(Methylcarbamoyl)acetophenone
• 7288AJ
• TRA0041091
• FCH1860093
• SY027105

• MDL： MFCD24549341
• Inchi： 1S/C10H11NO2/c1-11-10(13)7-9(12)8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,11,13)
• InChI Key： SPZJJGMSAFGCHX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CC(NC)=O

Computed Properties

• Exact Mass: 177.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 195
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2

Experimental Properties

• PSA: 46.17000
• LogP: 1.39630

N-Methyl-3-oxo-3-phenylpropanamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P302+P352-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on N-Methyl-3-oxo-3-phenylpropanamide

N-Methyl-3-Oxo-3-Phenylpropanamide: A Comprehensive Overview

N-Methyl-3-Oxo-3-Phenylpropanamide (CAS No. 197852-01-0) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound, also referred to as N-methylacetoacetanilide, belongs to the class of amides and is characterized by its ability to undergo various chemical transformations, making it a valuable intermediate in synthetic chemistry.

The molecular structure of N-Methyl-3-Oxo-3-Phenylpropanamide consists of a phenyl group attached to a ketone moiety, which is further connected to an amide functional group. This arrangement imparts the compound with distinct reactivity and stability. Recent studies have highlighted its role in the synthesis of bioactive molecules, particularly in the development of drugs targeting metabolic disorders and neurodegenerative diseases. For instance, researchers have explored its potential as a precursor for compounds that modulate lipid metabolism, offering promising avenues for therapeutic intervention.

One of the most notable advancements involving N-Methyl-3-Oxo-3-Phenylpropanamide is its application in the synthesis of statins, a class of drugs widely used to lower cholesterol levels. By leveraging its enamine chemistry, scientists have developed more efficient synthetic routes for these life-saving medications. Additionally, the compound has been employed in the creation of peptide mimetics, which are molecules designed to mimic the structure and function of natural peptides. These mimetics hold potential in drug delivery systems and vaccine development.

Another area where N-Methyl-3-Oxo-3-Phenylpropanamide has shown promise is in materials science. Its ability to form stable covalent bonds makes it an ideal candidate for the synthesis of high-performance polymers and coatings. Recent research has focused on its use in creating biodegradable polymers, which are increasingly sought after in environmentally friendly packaging and medical devices.

From a synthetic perspective, N-Methyl-3-Oxo-3-Phenylpropanamide can be prepared via several methods, including the condensation of acetophenone with methylamine followed by cyclization. The choice of synthesis pathway depends on the desired scale and purity of the product. Advances in catalytic techniques have further enhanced the efficiency of these reactions, reducing production costs and minimizing environmental impact.

In terms of biological activity, N-Methyl-3-Oxo-3-Phenylpropanamide exhibits moderate anti-inflammatory properties, which have been attributed to its ability to inhibit cyclooxygenase enzymes. This finding has sparked interest in its potential use as a natural alternative to nonsteroidal anti-inflammatory drugs (NSAIDs), particularly for patients who cannot tolerate conventional NSAID therapy due to side effects.

Moreover, recent computational studies have shed light on the electronic properties of N-Methyl-3-Oxo-3-Phenylpropanamide, revealing its potential as a semiconductor material in organic electronics. Its conjugated system allows for efficient charge transport, making it a candidate for applications in flexible displays and thin-film transistors.

In conclusion, N-Methyl-3-Oxo-3-Phe nylpropanamide (CAS No. 197852 -01 -0) stands as a versatile compound with diverse applications across multiple disciplines. Its role as an intermediate in drug discovery, materials science, and electronic applications underscores its importance in modern chemistry. As research continues to uncover new facets of this compound's properties and functionalities, it is poised to play an even greater role in advancing scientific innovation.